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Compound of Interest

Compound Name: Aerosil R 805

Cat. No.: B1168409

Essential safety and logistical protocols for the handling and disposal of Aerosil R 805 are
critical for ensuring a secure laboratory environment. This guide provides clear, procedural
instructions for researchers, scientists, and drug development professionals to minimize risks
and manage this fumed silica effectively.

Aerosil R 805, a hydrophobically modified fumed silica, requires specific handling procedures
to mitigate potential health risks associated with fine airborne particulates. Adherence to the
following personal protective equipment (PPE) guidelines, operational plans, and disposal
protocols is imperative for safe laboratory practices.

Personal Protective Equipment (PPE) for Aerosil R
805

When handling Aerosil R 805, a comprehensive PPE strategy is the first line of defense
against exposure. The following table summarizes the required equipment.
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PPE Category

Specification

Rationale

Respiratory Protection

A NIOSH-approved respirator
is necessary if workplace
conditions warrant its use or if
exposure limits are exceeded.
A program compliant with
OSHA 1910.134 and ANSI
Z88.2 should be followed.[1]

Prevents inhalation of fine
silica particles, which can

cause respiratory irritation.[1]

[2]

Hand Protection

Wear impermeable gloves
made of rubber or leather.[1][2]

Protects skin from direct
contact and potential dryness

or cracking.[3]

Eye Protection

Wear safety glasses with side
shields.[1][2] In dusty
conditions, close-fitting
protective goggles are

required.[1]

Shields eyes from airborne
particles that can cause

mechanical irritation.[3]

Skin and Body Protection

Standard laboratory apparel. A
safety shower and eyewash
fountain should be readily

available.[1]

Minimizes skin contact and
provides immediate
decontamination facilities in

case of exposure.

Operational Plan: From Handling to Disposal

A systematic approach to handling and disposing of Aerosil R 805 is crucial for maintaining a

safe workspace.

1. Preparation and Handling:

¢ Ventilation: Always handle Aerosil R 805 in a well-ventilated area.[3] Use local exhaust

ventilation to minimize dust generation.[2][4]

o Static Discharge: Take precautionary measures against static discharge, as dust can form

explosive mixtures with air.[1][2]
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e Hygiene: Do not eat, drink, or smoke in areas where Aerosil R 805 is handled.[1][4] Wash
hands and face thoroughly before breaks and at the end of the workday.[1] Contaminated
clothing should be washed before reuse.[1][2]

2. Spill and Emergency Procedures:

o Spills: In the event of a spill, avoid creating dust clouds.[1] Use a vacuum cleaner approved
for combustible dust collection or sweep up the material and place it in a suitable, labeled
container for disposal.[1][2]

e First Aid:

o Inhalation: Move the affected person to fresh air. If symptoms like coughing or sneezing
persist, seek medical attention.[1][2]

o Skin Contact: Wash the affected area with soap and plenty of water.[1][2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[1] If
irritation develops, consult a physician.[1][2]

o Ingestion: Rinse the mouth with water and drink plenty of water. Seek medical attention if
discomfort occurs.[2]

o Fire: In case of fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide
to extinguish.[1] Firefighters should wear self-contained breathing apparatus and full
protective gear.[1]

3. Disposal Plan:

o Waste Container: Collect waste Aerosil R 805 in a designated and properly labeled
chemical waste container.[1]

e Regulations: Dispose of the material in accordance with local, state, provincial, and federal
regulations.[1] Do not contaminate lakes, streams, ponds, groundwater, or soil.[1]

Workflow for Handling Aerosil R 805
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The following diagram illustrates the logical workflow for the safe handling of Aerosil R 805,
from initial preparation to final disposal.

Workflow for Safe Handling of Aerosil R 805
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Caption: Logical workflow for handling Aerosil R 805.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-aerosil-r-805]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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